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Compound of Interest

Compound Name: Anticancer agent 102

Cat. No.: B12403330 Get Quote

Disclaimer: "Anticancer agent 102" is not a recognized chemical identifier. The following

procedures are based on established guidelines for the safe handling and disposal of cytotoxic

and investigational anticancer agents. Researchers must always consult the specific Safety

Data Sheet (SDS) for the agent in question and adhere to their institution's Environmental

Health and Safety (EHS) protocols.

Safe and compliant disposal of anticancer agents is paramount to protect laboratory personnel,

the public, and the environment from exposure to hazardous substances.[1] All materials that

have come into contact with Anticancer Agent 102 must be treated as hazardous waste.[1]

The U.S. Environmental Protection Agency (EPA) regulates hazardous pharmaceutical waste

under the Resource Conservation and Recovery Act (RCRA), which prohibits the disposal of

such waste via sewers or toilets.[1]

Immediate Waste Segregation at the Point of
Generation
Proper segregation of waste is the first critical step. All areas where Anticancer Agent 102 is

used must have designated, clearly labeled waste containers readily accessible.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12403330?utm_src=pdf-interest
https://www.benchchem.com/product/b12403330?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Cytotoxic_Anticancer_Agents.pdf
https://www.benchchem.com/product/b12403330?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Cytotoxic_Anticancer_Agents.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Cytotoxic_Anticancer_Agents.pdf
https://www.benchchem.com/product/b12403330?utm_src=pdf-body
https://riskmanagement.sites.olt.ubc.ca/files/2021/09/CHEM-SWP-007-Cytotoxic-Substances-Waste-Management.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Category Description Container Type

Sharps Waste

Needles, syringes, scalpels,

vials, and ampules that are

contaminated with Anticancer

Agent 102.[2]

Puncture-proof, leak-proof

sharps container, clearly

labeled as "Cytotoxic Waste"

or "Chemo Sharps".

Solid Waste (Non-Sharps)

Contaminated personal

protective equipment (PPE)

such as gloves and gowns,

bench pads, tubing, and

labware.

Leak-proof plastic container

with a secure lid, lined with a

designated bag (often yellow

or red) and labeled "Cytotoxic

Waste".

Liquid Waste

Unused or expired solutions of

Anticancer Agent 102, and

contaminated cleaning

solutions. Do not dispose of

liquids in biowaste boxes.

Compatible, leak-proof, screw-

top container (e.g., glass or

plastic) labeled as "Hazardous

Waste" with the full chemical

name.

Bulk/Grossly Contaminated

Waste

Syringes containing visible

residual drug (even as little as

0.1 ml) or materials from a

large spill. These must be

managed as hazardous

chemical waste.

Special, designated containers

for bulk chemical waste (often

black). Contact EHS for

specific requirements.

Experimental Protocol: Decontamination of Work
Surfaces
This procedure should be performed at the end of any work involving Anticancer Agent 102.

Materials:

Personal Protective Equipment (PPE): Double chemotherapy-rated gloves, disposable gown,

eye protection.

Low-lint wipes
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Detergent solution

70% Isopropyl Alcohol (IPA)

Sterile water

Designated cytotoxic solid waste container

Procedure:

Preparation: Ensure all required PPE is correctly worn before starting the decontamination

process.

Initial Cleaning (Detergent): Moisten a sterile, low-lint wipe with a detergent solution. Wipe

the entire surface in overlapping, unidirectional strokes, moving from the cleanest area to the

most contaminated. Dispose of the wipe in the designated cytotoxic waste container.

Rinsing: Moisten a new wipe with sterile water to remove any detergent residue, using the

same unidirectional wiping technique. Dispose of the wipe.

Disinfection/Final Decontamination (IPA): Using a new wipe, apply 70% IPA to the surface.

This step disinfects and removes additional chemical residues. Allow the surface to air dry

completely.

Final PPE Disposal: Carefully remove the outer pair of gloves and dispose of them. Remove

the gown, followed by the inner pair of gloves, disposing of each item in the designated

hazardous waste container.

Packaging, Labeling, and Storage for Disposal
Proper containment and communication of hazards are crucial for the safe collection of waste

by EHS personnel.

Packaging and Sealing:

Do not overfill waste containers; they should be sealed when approximately three-quarters

full to prevent leaks and spills.
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Ensure all container lids are securely fastened.

Labeling:

All waste containers must be labeled with a "HAZARDOUS WASTE" label provided by your

institution's EHS department.

The label must include:

The full, unabbreviated chemical name ("Anticancer Agent 102" and any other active

ingredients).

The name of the Principal Investigator (PI).

The specific laboratory location (building and room number).

A contact phone number for the research team.

Storage:

Sealed and labeled containers must be stored in a designated Satellite Accumulation Area

(SAA).

The SAA should be a secure, designated space, such as a locked cabinet or a secondary

containment tub, and must be registered with EHS.

The research team is responsible for conducting and documenting weekly inspections of the

SAA.

Final Disposal Workflow
The final disposal of Anticancer Agent 102 is a multi-step process managed by trained

professionals. The ultimate destruction method for cytotoxic waste is typically high-temperature

incineration at a permitted hazardous waste facility.
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Step 1: Laboratory Procedures

Step 2: Interim Storage

Step 3: EHS Collection & Final Disposal

Key Requirement

Generation of Waste
(Contaminated PPE, Sharps, Liquids)

Segregate Waste at Source
(Sharps, Solids, Liquids)

Package & Label Containers
(Hazardous Waste Label)

Store in Designated
Satellite Accumulation Area (SAA)

Conduct Weekly
SAA Inspections

Submit Hazardous Waste
Pickup Request to EHS

EHS Transports Waste to
Central Storage Facility

Transfer to Approved Vendor
for Incineration

Receive Certificate
of Destruction

Consult Agent-Specific SDS and
Institutional Protocols Throughout

Click to download full resolution via product page
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Caption: Workflow for the compliant disposal of waste contaminated with Anticancer Agent
102.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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